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Compound of Interest

Compound Name: 2-Phenoxyethylamine

Cat. No.: B128699

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Phenoxyethylamine. The information is intended for professionals in
research, scientific, and drug development fields to ensure the safe and responsible use of this
chemical. This guide details hazard identification, first-aid measures, fire-fighting protocols,
accidental release containment, proper handling and storage, exposure controls, personal
protection, and a summary of its physical, chemical, and toxicological properties.

Chemical Identification and Physical Properties

2-Phenoxyethylamine is a primary amine and an aromatic ether. It is a clear, colorless to light
yellow liquid. A summary of its key physical and chemical properties is provided in the table
below for easy reference.
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Chemical Name

2-Phenoxyethylamine

2-Phenoxyethanamine, (2-

Synonyms Aminoethoxy)benzene

CAS Number 1758-46-9

Molecular Formula CsH11:NO

Molecular Weight 137.18 g/mol

Appearance Clear, colorless to light yellow liquid
Boiling Point 101-103 °C at 4 mmHg

Density 1.048 g/mL at 25 °C

Flash Point 107 °C (closed cup)

Solubility Information not readily available

Hazard Identification and Classification

2-Phenoxyethylamine is classified as a hazardous chemical. The primary hazards are severe

skin corrosion and eye damage. Below is a summary of its GHS classification.

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 1C

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Signal Word: Danger

Hazard Pictogram:
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Corrosion

Click to download full resolution via product page

GHSO05: Corrosion

The following workflow outlines the process for hazard identification and communication in a
laboratory setting.

Hazard Identification

Risk Assessment t Communication & Training

Examine Container Label < ‘ Assess Potential Exposure Routes

e

Determine Necessary Control Measures (e.g., Fume Hood) }—»‘ ‘Train Personnel on Hazards and Procedures }—»‘ Ensure Proper Labeling of Secondary Containers ‘4»‘ Review Emergency Procedures

Review Safety Data Sheet (SDS)

Click to download full resolution via product page
Hazard Identification and Communication Workflow

First-Aid Measures

Prompt and appropriate first-aid is crucial in the event of exposure to 2-Phenoxyethylamine.
The following decision tree provides guidance for different routes of exposure.
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Exposure to 2-Phenoxyethylamine

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing. Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally.

:

‘Wash skin with plenty of soap and water for at least 15 minutes. Remove contact lenses, if present and easy to do. If breathing is difficult, give oxygen.

Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page
First-Aid Decision Tree for 2-Phenoxyethylamine Exposure
Fire-Fighting Measures
While 2-Phenoxyethylamine is combustible, it has a relatively high flash point.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon oxides and nitrogen oxides.

o Special Protective Equipment for Fire-Fighters: Wear self-contained breathing apparatus and
full protective clothing to prevent contact with skin and eyes.

Accidental Release Measures

In the event of a spill or release, follow these procedures:
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» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 7). Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a suitable container for disposal.

Handling and Storage

« Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use only in a
well-ventilated area, preferably in a chemical fume hood.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool
place. Incompatible with strong oxidizing agents.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

e Engineering Controls: Work in a well-ventilated area. A chemical fume hood is recommended
for handling this substance.

» Personal Protective Equipment (PPE): The following guide will help in the selection of
appropriate PPE.
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Handling 2-Phenoxyethylamine
T
Eye and Face Protection Skin Pl#tection Respiratory Protection

Chemical safety goggles Chemical-resistant gloves (e.g., nitrile rubber)

Face shield (in addition to goggles for splash hazard) | Lab coat or chemical-resistant apron entilatio adequate, use O

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Guide

Stability and Reactivity

o Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.
» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Heat, flames, and sparks.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Hazardous decomposition products formed under fire
conditions include carbon oxides and nitrogen oxides.

Toxicological Information

Specific toxicological data for 2-Phenoxyethylamine is not readily available. However, data for
the closely related and structurally similar compound, 2-Phenoxyethanol, can provide an
indication of its potential toxicity. It is important to note that this data is for a surrogate
compound and should be interpreted with caution.
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Route Species Test Value

Oral Rat LD50 1840 mg/kg

Dermal Rat LD50 > 2000 mg/kg
Inhalation Rat LC50 > 1000 ppm (4 hours)

Experimental Protocols

The following are summaries of the standard OECD guidelines for toxicological testing, which
would be the basis for generating safety data for a substance like 2-Phenoxyethylamine.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure
This method is used to assess the acute oral toxicity of a substance.

e Principle: The test substance is administered orally to a group of female rats at one of the
defined dose levels (5, 50, 300, or 2000 mg/kg body weight). The dose for the first animal is
selected based on a preliminary sighting study. The outcome for the first animal determines
the dose for the next animal (e.g., if the first animal survives, the next animal receives a
higher dose). This sequential dosing continues until the toxic endpoint is determined.

e Procedure: A single dose of the test substance is administered by gavage to fasted animals.
Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at
least 14 days. A gross necropsy is performed on all animals at the end of the study.

» Endpoint: The test allows for the classification of the substance into one of the GHS
categories for acute oral toxicity.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This guideline describes the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.

¢ Principle: A small amount of the test substance is applied to a shaved patch of skin on an
albino rabbit. The application site is covered with a gauze patch and a semi-occlusive
dressing.
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e Procedure: The substance is applied for a fixed period (typically 4 hours). After the exposure
period, the patch is removed, and the skin is observed for signs of erythema (redness) and
edema (swelling) at specified time points (e.g., 1, 24, 48, and 72 hours after patch removal).
The severity of the skin reactions is scored according to a standardized scale.

o Endpoint: The mean scores for erythema and edema are used to classify the substance as a
skin irritant or corrosive.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This test evaluates the potential of a substance to cause eye irritation or corrosion.

e Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
an albino rabbit. The other eye remains untreated and serves as a control.

e Procedure: The eyes are examined for signs of irritation or corrosion at specific intervals
(e.g., 1, 24, 48, and 72 hours after application). The cornea, iris, and conjunctiva are scored
based on the severity of the observed effects.

o Endpoint: The scores for the different parts of the eye are used to classify the substance as
an eye irritant or corrosive. The reversibility of the effects is also assessed.

Disclaimer: This document is intended for informational purposes only and does not constitute
a legal or professional opinion. It is the responsibility of the user to ensure that all activities are
carried out in a safe and compliant manner. Always consult the most recent Safety Data Sheet
(SDS) from the supplier before handling this chemical.

 To cite this document: BenchChem. [2-Phenoxyethylamine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128699#2-phenoxyethylamine-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b128699#2-phenoxyethylamine-safety-and-handling-precautions
https://www.benchchem.com/product/b128699#2-phenoxyethylamine-safety-and-handling-precautions
https://www.benchchem.com/product/b128699#2-phenoxyethylamine-safety-and-handling-precautions
https://www.benchchem.com/product/b128699#2-phenoxyethylamine-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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